N-[4-(2-ethylsulfonyl-3-thiophen-2-yl-3,4-dihydropyrazol-5-yl)phenyl]ethanesulfonamide

• IUPAC Name: N-[4-(2-ethylsulfonyl-3-thiophen-2-yl-3,4-dihydropyrazol-5-yl)phenyl]ethanesulfonamide
• InChI: InChI=1S/C17H21N3O4S3/c1-3-26(21,22)19-14-9-7-13(8-10-14)15-12-16(17-6-5-11-25-17)20(18-15)27(23,24)4-2/h5-11,16,19H,3-4,12H2,1-2H3
• InChI Key: RBAZFRPDHIPUDD-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NC1=CC=C(C=C1)C2=NN(C(C2)C3=CC=CS3)S(=O)(=O)CC
• Molecular Formula: C17H21N3O4S3
• Molecular Weight: 427.6 g/mol

Description

N-[4-(2-ethylsulfonyl-3-thiophen-2-yl-3,4-dihydropyrazol-5-yl)phenyl]ethanesulfonamide is a useful research compound. Its molecular formula is C17H21N3O4S3 and its molecular weight is 427.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Therapeutic Applications

The compound is a part of a broader category of chemical compounds with varied potential applications in therapeutic and pharmacological research. Although the specific compound was not directly identified in the search, related sulfonamide compounds have been explored for their multifaceted biological activities. For instance, sulfonamides derived from celecoxib have demonstrated a range of activities including anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV effects. These compounds were synthesized and evaluated for their potential therapeutic applications, showing promise as novel agents in treating various conditions without causing significant tissue damage in liver, kidney, colon, and brain compared to controls or celecoxib itself (Ş. Küçükgüzel et al., 2013).

Antiviral and Anticancer Properties

Further research into N-arylsulfonyl derivatives has identified compounds with significant inhibitory effects on HIV-1 replication, highlighting their potential as antiviral agents. These findings suggest that structural analogs of the compound might also possess notable antiviral properties, offering a new avenue for the development of antiviral therapies (Zhiping Che et al., 2015).

Antimicrobial Activity

The synthesis of novel sulfonamide compounds has also shown antimicrobial activity, indicating their potential use in combating bacterial and fungal infections. This research paves the way for the development of new antimicrobial agents that could be effective against a range of pathogens, potentially including those related to the compound (Nikulsinh Sarvaiya et al., 2019).

Enzyme Inhibition and Potential for Cancer Therapy

Compounds with sulfonamide moieties have been identified as effective inhibitors of certain human enzymes, suggesting their utility in the development of enzyme-targeted therapies. These findings underscore the potential of sulfonamide derivatives in cancer therapy, where they could be used to target specific enzymes involved in cancer cell proliferation and survival (H. Gul et al., 2018).